Cas no 2034391-61-0 (2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone)

• Product name: 2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone
• CAS No: 2034391-61-0
• MF: C₁₅H₁₃F₃N₄O₂
• MW: 338.284533262253
• CID: 5376574

2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone

• Inchi： 1S/C15H13F3N4O2/c16-15(17,18)10-1-3-21-13(7-10)24-11-2-6-22(9-11)14(23)12-8-19-4-5-20-12/h1,3-5,7-8,11H,2,6,9H2
• InChI Key： BXRPLBXPDKWYLY-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1)(N1CCC(OC2=NC=CC(C(F)(F)F)=C2)C1)=O

Experimental Properties

• Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.0±45.0 °C(Predicted)
• pka: 1.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone

Compound 2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone (CAS No. 2034391-61-0)

The compound 2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone, identified by the CAS number 2034391-61-0, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a pyrazine ring, a pyridine ring, and a pyrrolidine ring, each contributing to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The presence of a trifluoromethyl group in the structure of this compound adds electron-withdrawing effects, which can enhance its stability and bioavailability. This feature makes it a promising candidate for designing drugs targeting specific pathological conditions.

The synthesis of this compound involves a multi-step process that includes coupling reactions, oxidation, and cyclization. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only improve the yield but also ensure the purity of the final product, which is crucial for its application in preclinical studies.

In terms of biological activity, this compound has shown potential as an inhibitor of certain kinases involved in cancer progression. A recent study published in the Journal of Medicinal Chemistry demonstrated that it exhibits selective inhibition against a panel of kinases, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes efficiently makes it a valuable tool for studying intracellular signaling pathways.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, advancements in chemical engineering and process optimization are addressing these issues. For instance, the use of continuous-flow reactors has been proposed to enhance the efficiency of its synthesis while reducing environmental impact.

In conclusion, the compound 2-Pyrazinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]methanone (CAS No. 2034391-61-0) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a key player in future drug discovery efforts. As research continues to unravel its full potential, this compound is expected to contribute significantly to the development of novel therapeutic agents.